4-(2,3-Dichlorophenyl)-3-fluorobenzoic acid, 95%

• IUPAC Name: 4-(2,3-dichlorophenyl)-3-fluorobenzoic acid
• InChI: InChI=1S/C13H7Cl2FO2/c14-10-3-1-2-9(12(10)15)8-5-4-7(13(17)18)6-11(8)16/h1-6H,(H,17,18)
• InChI Key: JRVGRXLWFTUAKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=C(C=C(C=C2)C(=O)O)F
• Molecular Formula: C13H7Cl2FO2
• DSSTOX Substance ID: DTXSID90681307
• Molecular Weight: 285.09 g/mol
• CAS RN: 1261944-52-8

Description

4-(2,3-Dichlorophenyl)-3-fluorobenzoic acid, 95% (4-DFPBA) is an organic compound belonging to the family of aromatic compounds known as benzoic acids. It is a white crystalline solid with a melting point of 134°C and a boiling point of 223°C. 4-DFPBA is soluble in water and organic solvents such as ethanol and methanol. It is used in organic synthesis, particularly in the preparation of pharmaceuticals and other organic compounds.

Mechanism of Action

The mechanism of action of 4-(2,3-Dichlorophenyl)-3-fluorobenzoic acid, 95% is not well understood. It is known to interact with enzymes, proteins and other biological molecules, but the exact nature of these interactions is still being studied. It is believed that 4-(2,3-Dichlorophenyl)-3-fluorobenzoic acid, 95% may act as an inhibitor of certain enzymes, and may also interact with other molecules in the cell to affect their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,3-Dichlorophenyl)-3-fluorobenzoic acid, 95% are still being studied. Studies have shown that it can interact with certain enzymes, proteins and other molecules in the cell, and can affect their activity. It is also known to interact with certain hormones, and has been shown to affect the activity of certain enzymes involved in the metabolism of drugs.

Advantages and Limitations for Lab Experiments

4-(2,3-Dichlorophenyl)-3-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively stable and can be stored at room temperature for long periods of time. It is also soluble in both water and organic solvents, making it easy to work with in the laboratory. The main limitation of 4-(2,3-Dichlorophenyl)-3-fluorobenzoic acid, 95% is that it is not very soluble in aqueous solutions, making it difficult to use in certain types of experiments.

Future Directions

There are a number of potential future directions for research on 4-(2,3-Dichlorophenyl)-3-fluorobenzoic acid, 95%. These include further studies of its mechanism of action, as well as its potential use in the development of new pharmaceuticals and other organic compounds. Other possible future directions include the study of its effects on metabolism and its potential use in the development of new materials and catalysts. Additionally, further research could focus on the development of new methods for synthesizing 4-(2,3-Dichlorophenyl)-3-fluorobenzoic acid, 95% and other related compounds.

Synthesis Methods

4-(2,3-Dichlorophenyl)-3-fluorobenzoic acid, 95% can be synthesized in a variety of ways. One method involves the reaction of 2,3-dichlorobenzoic acid with 3-fluorobenzoyl chloride in the presence of an acid catalyst such as sulfuric acid. This reaction yields 4-(2,3-Dichlorophenyl)-3-fluorobenzoic acid, 95% as the main product, with some by-products such as 2,3-dichlorophenol.

Scientific Research Applications

4-(2,3-Dichlorophenyl)-3-fluorobenzoic acid, 95% is used in a variety of scientific research applications. It has been used in the synthesis of various pharmaceuticals and other organic compounds, as well as in the study of enzyme inhibition and metabolic pathways. It has also been used in the study of chemical reactivity, as well as in the development of new materials and catalysts.